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Abstract
This technical guide provides an in-depth analysis of the safety and hazards associated with

Isopropyl 2-methylbutyrate (CAS No. 66576-71-4), a common flavoring and fragrance agent.

[1][2] Intended for researchers, scientists, and professionals in drug development, this

document synthesizes critical data on its physicochemical properties, GHS classification,

toxicological profile, and ecotoxicological impact. Furthermore, it outlines detailed protocols for

safe handling, storage, and emergency response, grounded in established OECD guidelines

and best laboratory practices. The objective is to equip scientific professionals with the

necessary knowledge to mitigate risks and ensure a safe working environment when utilizing

this compound.

Introduction: Understanding Isopropyl 2-
Methylbutyrate
Isopropyl 2-methylbutyrate is a fatty acid ester recognized for its fruity, sweet, and green

aroma, with nuances of pineapple.[3] This colorless to pale yellow liquid is utilized as a

flavoring agent in food and beverages and as a fragrance component in cosmetics and

personal care products.[2] Its application extends to the pharmaceutical industry, where it can

act as a solvent for various active ingredients.[2] Given its prevalence in research and

manufacturing, a thorough understanding of its safety profile is paramount.
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Table 1: Chemical and Physical Properties of Isopropyl 2-methylbutyrate

Property Value Source

CAS Number 66576-71-4 --INVALID-LINK--[1]

Molecular Formula C₈H₁₆O₂ --INVALID-LINK--[1]

Molecular Weight 144.21 g/mol --INVALID-LINK--[1]

Appearance Colorless to pale yellow liquid --INVALID-LINK--[2]

Boiling Point 140-144 °C --INVALID-LINK--[2]

Flash Point 32.8 °C (91.0 °F) Closed Cup --INVALID-LINK--[4]

Density 0.847-0.855 g/mL at 25 °C --INVALID-LINK--[1]

Solubility
Insoluble in water; Soluble in

alcohols and oils

--INVALID-LINK--, --INVALID-

LINK--[1][3]

Globally Harmonized System (GHS) Classification
and Labeling
The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

a standardized framework for hazard communication. Isopropyl 2-methylbutyrate is classified

as a Flammable Liquid, Category 3.[4][5]

Table 2: GHS Hazard Classification for Isopropyl 2-methylbutyrate

Hazard Class Category
Hazard
Statement

Pictogram Signal Word

Flammable

Liquids
3

H226:

Flammable liquid

and vapor

🔥 Warning

Precautionary Statements:
Prevention:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b1580992?utm_src=pdf-body
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://ehs.princeton.edu/laboratory-research/chemical-safety/flammable-materials/flammable-liquid-handling-precautions
https://ehs.princeton.edu/laboratory-research/chemical-safety/flammable-materials/flammable-liquid-handling-precautions
https://www.unr.edu/ehs/policies-manuals/chemical-hygiene-plan/chapter-4
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://mbresearch.com/oecd-439-sit
https://www.benchchem.com/product/b1580992?utm_src=pdf-body
https://www.unr.edu/ehs/policies-manuals/chemical-hygiene-plan/chapter-4
https://www.labmanager.com/conducting-a-chemical-risk-assessment-in-the-laboratory-33885
https://www.benchchem.com/product/b1580992?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580992?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


P210: Keep away from heat, hot surfaces, sparks, open flames and other ignition sources.

No smoking.[4][5]

P233: Keep container tightly closed.[4][5]

P240: Ground and bond container and receiving equipment.[4][5]

P241: Use explosion-proof electrical/ventilating/lighting equipment.[4][5]

P242: Use non-sparking tools.[4][5]

P243: Take action to prevent static discharges.[4][5]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[4][5]

Response:

P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.

Rinse skin with water/shower.[4][5]

P370+P378: In case of fire: Use dry sand, dry chemical, or alcohol-resistant foam to

extinguish.[5]

Storage:

P403+P235: Store in a well-ventilated place. Keep cool.[4][5]

Disposal:

P501: Dispose of contents/container to an approved waste disposal plant.[5]

Caption: GHS Hazard Communication for Isopropyl 2-methylbutyrate.

Toxicological Profile: A Data-Driven Assessment
A comprehensive evaluation of the toxicological properties of a substance is crucial for risk

assessment. While some data for Isopropyl 2-methylbutyrate is limited, this section
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synthesizes available information and outlines the standard methodologies for hazard

evaluation.

Acute Toxicity
Oral: Some sources indicate that Isopropyl 2-methylbutyrate may be harmful if swallowed,

with an Acute Toxicity, Oral (Category 5) classification.[4] One study reported an oral LD50 in

rats of > 2000 mg/kg, conducted according to OECD Test Guideline 423.[4]

Dermal and Inhalation: There is no specific data available for acute dermal or inhalation

toxicity.[6]

Skin Corrosion/Irritation
While some safety data sheets suggest that Isopropyl 2-methylbutyrate may cause mild skin

irritation, definitive studies are lacking.[7] The standard for assessing skin irritation is the OECD

Test Guideline 439: In Vitro Skin Irritation: Reconstructed Human Epidermis (RhE) Test

Method.[8]

Experimental Protocol: In Vitro Skin Irritation (OECD TG 439)[3][8]

Tissue Preparation: Commercially available Reconstructed Human Epidermis (RhE) models

are equilibrated in culture plates.[3]

Application of Test Substance: A defined amount of Isopropyl 2-methylbutyrate is applied

topically to the RhE tissue.

Exposure and Incubation: Following a specified exposure period, the tissues are rinsed and

incubated.[3]

Viability Assessment: Cell viability is determined using a quantitative assay, such as the MTT

assay. A reduction in cell viability below a certain threshold (typically ≤ 50%) indicates that

the substance is an irritant.[3][8]

Serious Eye Damage/Eye Irritation
Safety data sheets indicate that direct contact may cause temporary eye irritation.[7] The

OECD Test Guideline 405: Acute Eye Irritation/Corrosion is the standard in vivo method for this
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endpoint.[1][9]

Experimental Protocol: Acute Eye Irritation (OECD TG 405)[9][10][11]

Animal Selection and Preparation: Typically, a single albino rabbit is used for the initial test.

[9] Appropriate anesthesia and analgesia are administered to minimize pain and distress.[1]

Application: A single dose of the test substance is applied to the conjunctival sac of one eye.

The other eye serves as a control.[9][10]

Observation: The eyes are examined at specific intervals (e.g., 1, 24, 48, and 72 hours) for

signs of corneal opacity, iris lesions, and conjunctival redness and swelling.[9]

Scoring and Classification: The severity and reversibility of the observed effects are scored

to determine the irritation potential.[9]

Respiratory or Skin Sensitization
Available data suggests that Isopropyl 2-methylbutyrate is not a respiratory or skin sensitizer.

[7]

Germ Cell Mutagenicity
According to a safety assessment by the Research Institute for Fragrance Materials (RIFM),

Isopropyl 2-methylbutyrate is not considered to be genotoxic.[12] Standard genotoxicity

testing involves a battery of assays to detect gene mutations and chromosomal damage.[13]

Carcinogenicity, Reproductive Toxicity, and Target
Organ Toxicity

Carcinogenicity: No components of Isopropyl 2-methylbutyrate at levels greater than or

equal to 0.1% are identified as a carcinogen by IARC, ACGIH, NTP, or OSHA.[6]

Reproductive Toxicity: The RIFM safety assessment concluded that there are no

reproductive toxicity concerns at current levels of use, based on the Threshold of

Toxicological Concern (TTC) for a Cramer Class I material.[12]
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Specific Target Organ Toxicity (Single and Repeated Exposure): Isopropyl 2-
methylbutyrate is not classified for specific target organ toxicity.[7]

Ecotoxicological Information
The available information suggests that Isopropyl 2-methylbutyrate is not classified as

environmentally hazardous. However, large or frequent spills could potentially have a harmful

effect on the environment.[7] Biodegradability data indicates that it is not readily biodegradable.

[7]

Occupational Safety and Risk Management
A proactive approach to safety is essential when handling any chemical. The following sections

detail best practices for the safe use of Isopropyl 2-methylbutyrate in a laboratory setting.

Engineering Controls
Work with Isopropyl 2-methylbutyrate should be conducted in a well-ventilated area,

preferably within a chemical fume hood, to minimize vapor inhalation.[14]

Use explosion-proof ventilation and electrical equipment to prevent ignition of flammable

vapors.[4]

Personal Protective Equipment (PPE)
Eye and Face Protection: Wear chemical safety goggles or a face shield.[5]

Skin Protection: Use chemically resistant gloves (e.g., nitrile) and a lab coat.[4][14]

Respiratory Protection: If ventilation is inadequate, a NIOSH-approved respirator may be

necessary.[10]

Safe Handling and Storage
Handling:

Avoid contact with skin and eyes, and avoid inhaling vapors.[5][6]

Keep away from all sources of ignition.[5][6]
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Use non-sparking tools and take precautionary measures against static discharge.[2][4]

Ground and bond containers during transfer.[2][4]

Storage:

Store in a cool, dry, and well-ventilated area.[5][6]

Keep containers tightly closed and upright to prevent leakage.[5][6]

Store in a designated flammable liquids storage cabinet.[15]

1. Identify Hazards
(Flammability, Potential Irritation)

2. Evaluate Risks
(Likelihood & Severity of Exposure)

3. Implement Controls
(Engineering, PPE, Procedures)

4. Review and Update
(Periodically and with process changes)

Re-assess

Click to download full resolution via product page

Caption: Workflow for Chemical Risk Assessment.

Emergency Procedures
In Case of Fire:

Use dry chemical, carbon dioxide, or alcohol-resistant foam.[5]

Water spray can be used to cool unopened containers.[5]
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Accidental Release:

Eliminate all ignition sources.[6]

Ventilate the area and wear appropriate PPE.[6]

Contain the spill and collect with a non-combustible absorbent material. Place in a suitable

container for disposal.[11]

First Aid:

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult

a physician.[5]

Skin Contact: Remove contaminated clothing and rinse skin with plenty of water.[5]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.[5]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician.[5]

Conclusion: A Commitment to Safety
Isopropyl 2-methylbutyrate, while valuable in various scientific and industrial applications,

presents a primary hazard of flammability. The potential for mild skin and eye irritation should

also be considered and managed through appropriate personal protective equipment and

handling procedures. While significant toxicological concerns beyond its flammability are not

indicated by current data, a prudent approach to chemical safety is always warranted. By

adhering to the principles of GHS, implementing robust engineering and administrative

controls, and being prepared for emergencies, researchers and scientists can safely harness

the utility of Isopropyl 2-methylbutyrate in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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